Cas no 1807222-87-2 (3-Aminomethyl-2-bromo-5-nitropyridine)

• Product Name: 3-Aminomethyl-2-bromo-5-nitropyridine
• CAS No: 1807222-87-2
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 4803394
• Update Time: 2023-08-17

3-Aminomethyl-2-bromo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-2-bromo-5-nitropyridine

• Inchi： 1S/C6H6BrN3O2/c7-6-4(2-8)1-5(3-9-6)10(11)12/h1,3H,2,8H2
• InChI Key： LOMZGPRLVUAPIW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)[N+](=O)[O-])CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7